Cas no 922066-74-8 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide)

• Product Name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide
• CAS No: 922066-74-8
• MF: C₂₂H₂₈N₂O₆S
• MW: 448.532525062561
• CID: 6098916
• PubChem ID: 16827053
• Update Time: 2025-07-17

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide
• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-4-ethoxybenzamide
• F2282-0350
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-4-ethoxybenzamide
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-ethoxybenzamide
• 922066-74-8
• AKOS024636001

• Inchi： 1S/C22H28N2O6S/c1-4-30-19-7-5-16(6-8-19)22(25)23-10-12-31(26,27)24-11-9-17-13-20(28-2)21(29-3)14-18(17)15-24/h5-8,13-14H,4,9-12,15H2,1-3H3,(H,23,25)
• InChI Key： TVHLTRYUKNTMOK-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(=O)=O)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 448.16680779g/mol
• Monoisotopic Mass: 448.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide

Comprehensive Overview of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide (CAS No. 922066-74-8)

The compound N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide (CAS No. 922066-74-8) is a sophisticated synthetic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure combines a tetrahydroisoquinoline core with a sulfonylethyl linker and an ethoxybenzamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for small-molecule modulators and enzyme inhibitors has surged, driven by advancements in precision medicine and targeted therapies. N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide aligns with this trend, as its structural features suggest possible activity against G-protein-coupled receptors (GPCRs) or kinase enzymes. These targets are frequently explored in the context of neurodegenerative diseases, cancer, and metabolic disorders, making the compound a valuable candidate for further investigation.

The synthesis of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. Its CAS No. 922066-74-8 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring reproducibility in experimental settings.

From an SEO perspective, queries related to "tetrahydroisoquinoline derivatives", "sulfonamide-based therapeutics", and "ethoxybenzamide applications" often dominate academic and industrial searches. This reflects the growing curiosity about the compound's structure-activity relationships (SAR) and its potential as a lead compound in drug development. Additionally, discussions on AI-driven drug design and computational chemistry frequently reference such molecules, highlighting their relevance in modern research paradigms.

Beyond its pharmacological potential, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide exemplifies the convergence of medicinal chemistry and molecular modeling. Researchers leverage tools like docking simulations and QSAR models to predict its binding affinities and optimize its properties. Such approaches align with the broader shift toward rational drug design, reducing reliance on trial-and-error methods and accelerating the discovery timeline.

In summary, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-ethoxybenzamide (CAS No. 922066-74-8) represents a compelling case study in contemporary drug discovery. Its structural complexity, combined with its potential biological relevance, positions it as a molecule worthy of further exploration. As the scientific community continues to prioritize targeted therapies and personalized medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare innovation.